Cas no 2586-96-1 (Liensinine)

• Product Name: Liensinine
• CAS No: 2586-96-1
• MF: C₃₇H₄₂N₂O₆
• MW: 610.739190578461
• MDL: MFCD03427702
• CID: 43201
• PubChem ID: 160644
• Update Time: 2025-11-05

Liensinine Chemical and Physical Properties

Names and Identifiers

• Liensinine
• 4-[[(1R)-6,7-Dimethoxy-2-methyl-3,4-dihydro-1H-isoquinolin-1-yl]methyl]-2-[[(1R)-1-[(4-hydroxyphenyl)methyl]-6-methoxy-2-methyl-3,4-dihydro-1H-isoquinolin-7-yl]oxy]phenol
• hydroxygenkwanin
• Lotus Plumule P.E.
• Hiensinine
• 4-[(6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinolin-1-yl)methyl]-2-({1-[(4-hydroxyphenyl)methyl]-6-methoxy-2-methyl-1,2,3,4-tetrahydroisoquinolin-7-yl}oxy)phenol
• O903
• 4-{[(1r)-6,7-dimethoxy-2-methyl-1,2,3
• AC-34403
• SCHEMBL12807599
• CCG-270234
• 1ST158085
• HY-N0484
• MFCD03427702
• CHEBI:186021
• AKOS015903080
• Phenol, 4-((1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-isoquinolinyl)methyl)-2-((1,2,3,4-tetrahydro-1-((4-hydroxyphenyl)methyl)-6-methoxy-2-methyl-7-isoquinolinyl)oxy)-, (R-(R*,R*))-
• Phenol, 4-[[(1R)-1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-isoquinolinyl]methyl]-2-[[(1R)-1,2,3,4-tetrahydro-1-[(4-hydroxyphenyl)methyl]-6-methoxy-2-methyl-7-isoquinolinyl]oxy]-
• AS-56226
• DTXSID80948754
• s9411
• CS-0009003
• H10631
• 2586-96-1
• EX-A8013N
• B0005-464369
• 4-[(6,7-dimethoxy-2-methyl-3,4-dihydro-1H-isoquinolin-1-yl)methyl]-2-[[1-[(4-hydroxyphenyl)methyl]-6-methoxy-2-methyl-3,4-dihydro-1H-isoquinolin-7-yl]oxy]phenol
• 4-{[(1R)-6,7-DIMETHOXY-2-METHYL-3,4-DIHYDRO-1H-ISOQUINOLIN-1-YL]METHYL}-2-{[(1R)-1-[(4-HYDROXYPHENYL)METHYL]-6-METHOXY-2-METHYL-3,4-DIHYDRO-1H-ISOQUINOLIN-7-YL]OXY}PHENOL
• 683-151-0
• FL65625
• CHEMBL5426688

• MDL： MFCD03427702
• Inchi： 1S/C37H42N2O6/c1-38-14-13-26-20-35(43-4)37(22-29(26)30(38)16-23-6-9-27(40)10-7-23)45-33-18-24(8-11-32(33)41)17-31-28-21-36(44-5)34(42-3)19-25(28)12-15-39(31)2/h6-11,18-22,30-31,40-41H,12-17H2,1-5H3/t30-,31-/m1/s1
• InChI Key： XCUCMLUTCAKSOZ-FIRIVFDPSA-N
• SMILES： O(C1=C(C=CC(=C1)C[C@@H]1C2C=C(C(=CC=2CCN1C)OC)OC)O)C1C(=CC2CCN(C)[C@H](CC3C=CC(=CC=3)O)C=2C=1)OC

Computed Properties

• Exact Mass: 610.30400
• Monoisotopic Mass: 610.304
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 45
• Rotatable Bond Count: 9
• Complexity: 917
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.9
• Molecular Weight: 610.7
• XLogP3: 6.4

Experimental Properties

• Color/Form: White powder
• Density: 1.2
• Melting Point: 95-99°C
• Boiling Point: 722 °C at 760 mmHg
• Flash Point: 390.4 °C
• Refractive Index: 1.61
• PSA: 83.86000
• LogP: 6.33510

Liensinine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Liensinine

Exploring Liensinine (CAS No. 2586-96-1): A Comprehensive Review of Its Properties and Applications

Liensinine (CAS No. 2586-96-1) is a naturally occurring alkaloid compound derived from the seeds of Nelumbo nucifera, commonly known as the lotus plant. This bioactive molecule has garnered significant attention in recent years due to its potential therapeutic applications, particularly in the fields of traditional medicine and modern pharmacology. With the growing interest in plant-derived compounds and natural therapeutics, researchers are increasingly focusing on the unique properties of Liensinine and its derivatives.

The chemical structure of Liensinine features a bisbenzylisoquinoline skeleton, which contributes to its diverse biological activities. Studies have shown that this compound exhibits antioxidant, anti-inflammatory, and neuroprotective effects, making it a subject of interest for potential applications in age-related diseases and cognitive health. In the context of current health trends, where consumers are actively searching for natural nootropics and brain-boosting supplements, Liensinine presents an intriguing area of research.

Recent investigations into Liensinine have explored its potential role in cardiovascular health, with particular attention to its effects on blood pressure regulation and vascular function. These properties align with the increasing public interest in heart-healthy compounds and natural alternatives to conventional medications. The compound's mechanism of action appears to involve modulation of calcium channels and adrenergic receptors, although further research is needed to fully elucidate these pathways.

From a pharmaceutical perspective, Liensinine represents an interesting case study in drug discovery from traditional Chinese medicine. The compound's relatively complex structure presents both challenges and opportunities for medicinal chemistry and drug development. Researchers are particularly interested in exploring structure-activity relationships to potentially enhance its bioavailability and therapeutic efficacy.

In the field of natural product chemistry, the isolation and characterization of Liensinine from lotus seeds has been refined through various extraction techniques and chromatographic methods. These advancements have enabled more efficient production of the compound for research purposes, addressing common questions about natural compound purification and standardization that frequently appear in scientific literature and search queries.

The safety profile of Liensinine has been investigated in preliminary studies, with results suggesting a favorable toxicity profile at therapeutic doses. This aspect is particularly relevant to current discussions about natural product safety and herb-drug interactions, topics that frequently appear in both academic research and consumer health forums.

Looking to the future, Liensinine research holds promise for several emerging areas of medicine. Its potential applications in metabolic disorders, neurodegenerative conditions, and even cancer research are currently being explored. These investigations align with growing public interest in holistic approaches to health and the search for multi-target therapeutics in modern medicine.

From a commercial perspective, the market for plant-derived bioactive compounds like Liensinine is expanding rapidly, driven by consumer demand for natural health products and functional ingredients. This trend is reflected in the increasing number of search queries related to lotus seed extracts and their potential health benefits.

In conclusion, Liensinine (CAS No. 2586-96-1) represents a fascinating intersection of traditional knowledge and modern science. As research continues to uncover its mechanisms of action and potential applications, this compound is likely to remain an important subject of study in both academic and industrial settings. The growing body of evidence supporting its various biological activities makes it a compelling candidate for further development in the fields of nutraceuticals and pharmaceuticals.